Cas no 1806409-41-5 (3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile)

• Product Name: 3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile
• CAS No: 1806409-41-5
• MF: C₁₀H₈BrF₂NO
• MW: 276.077428817749
• CID: 4974852
• Update Time: 2025-05-22

3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile

• Inchi： 1S/C10H8BrF2NO/c11-8-4-3-7(2-1-5-14)6-9(8)15-10(12)13/h3-4,6,10H,1-2H2
• InChI Key： WAMJWRXMOHGQKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(F)F)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• XLogP3: 3.5
• Topological Polar Surface Area: 33

Additional information on 3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile

3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile: A Comprehensive Overview

3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile, also known by its CAS number 1806409-41-5, is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom, a difluoromethoxy group, and a nitrile functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile is defined by its phenyl ring substituted with bromine at the para position and a difluoromethoxy group at the meta position. The nitrile group is attached to the phenyl ring via a three-carbon chain. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its role in various chemical reactions. Recent studies have highlighted its potential as a building block in the construction of complex heterocyclic compounds, particularly in the development of novel antibiotics and anticancer agents.

The synthesis of 1806409-41-5 involves a multi-step process that typically begins with the bromination of an aromatic compound. The introduction of the difluoromethoxy group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The final step involves the attachment of the nitrile group, which can be accomplished via cyanation reactions or by modifying existing functional groups. These methods have been optimized in recent years to improve yield and selectivity, making the compound more accessible for large-scale production.

In terms of applications, 3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile has shown promise in several areas. In pharmaceutical research, it serves as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, its ability to undergo various cross-coupling reactions has made it invaluable in the construction of complex molecular frameworks. Recent studies have demonstrated its utility in the development of kinase inhibitors, which are critical in cancer treatment.

Beyond pharmaceuticals, this compound also finds applications in materials science. Its electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to modulate electronic transitions is highly advantageous.

The latest advancements in computational chemistry have further enhanced our understanding of 1806409-41-5's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling more precise predictions of its behavior in various chemical environments. These findings have been instrumental in optimizing synthetic pathways and identifying new applications for this compound.

In conclusion, 3-(4-Bromo-3-(difluoromethoxy)phenyl)propanenitrile, with its CAS number 1806409-41-5, stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, making it an essential compound for researchers and industry professionals alike.